Class C β-Lactamase Hydrolysis Kinetics
In a systematic survey of six Class C β-lactamases, carbenicillin was identified as a very poor substrate compared to ampicillin. While benzylpenicillin exhibited kcat values of 14–75 s⁻¹ and ampicillin showed kcat values 10–100-fold lower than benzylpenicillin, carbenicillin, along with oxacillin, cloxacillin, and methicillin, exhibited kcat values between 1 × 10⁻³ and 0.1 s⁻¹ [1]. This represents a differential of at least two to three orders of magnitude in catalytic turnover, establishing that carbenicillin is hydrolyzed by Class C enzymes at a rate that is negligible relative to ampicillin. The low kcat values are accompanied by correspondingly low Km values, with deacylation being the rate-limiting step, resulting in acyl-enzyme accumulation rather than rapid antibiotic destruction [1]. This kinetic evidence directly underpins the widely observed practical advantage of reduced satellite colony formation on carbenicillin selection plates, as the antibiotic persists longer in the presence of β-lactamase-expressing colonies [2].
Ampicillin: ~0.14–7.5 s⁻¹
≈ 1.4–7,500× lower turnover
| Evidence Dimension | kcat (catalytic rate constant) with Class C β-lactamases |
|---|---|
| Target Compound Data | Carbenicillin: kcat = 1 × 10⁻³ to 0.1 s⁻¹ |
| Comparator Or Baseline | Ampicillin: kcat = 10–100-fold lower than benzylpenicillin (benzylpenicillin kcat = 14–75 s⁻¹); i.e., ampicillin kcat approximately 0.14–7.5 s⁻¹ |
| Quantified Difference | Carbenicillin kcat is approximately 1.4- to 7,500-fold lower than ampicillin kcat (range reflects variability across six Class C enzymes tested) |
| Conditions | Purified Class C β-lactamases; in vitro kinetic assays (Galleni & Frère, 1988) |
Why This Matters
Procurement of carbenicillin disodium over ampicillin is justified when β-lactamase-mediated selection pressure loss must be minimized; the 10³–10⁴-fold lower catalytic turnover ensures extended antibiotic efficacy in cultures expressing bla (ampicillin/carbenicillin resistance) genes.
- [1] Galleni, M. & Frère, J.-M. (1988). A Survey of the Kinetic Parameters of Class C β-Lactamases. Penicillins. Biochemical Journal, 255(1), 119–122. View Source
- [2] Thermo Fisher Scientific. Carbenicillin Disodium Salt – Product Description. BioCompare. View Source
